1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide

• IUPAC Name: 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C20H14I2N2O2/c21-15-4-8-17(9-5-15)23-19(25)13-2-1-3-14(12-13)20(26)24-18-10-6-16(22)7-11-18/h1-12H,(H,23,25)(H,24,26)
• InChI Key: KSQHIEWXNTZCMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)I)C(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C20H14I2N2O2
• DSSTOX Substance ID: DTXSID90385712
• Molecular Weight: 568.1 g/mol
• CAS No.: 5344-95-6

Description

1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide is a benzene-dicarboxamide derivative featuring two 4-iodophenyl groups attached to the carboxamide nitrogen atoms at the 1- and 3-positions of the central benzene ring. These compounds share a core benzene ring substituted with iodine atoms and hydrophilic side chains, which are critical for their medical applications .

Key structural features of 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide include:

• Central benzene ring: Provides rigidity and planar geometry.
• Carboxamide groups: Enable hydrogen bonding and solubility modulation.

Preparation Methods

The synthesis of 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide typically involves the following steps:

Starting Materials: The synthesis begins with benzene-1,3-dicarboxylic acid and 4-iodoaniline.

Reaction Conditions: The carboxylic acid groups are first activated using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Coupling Reaction: The activated carboxylic acid groups then react with 4-iodoaniline to form the desired amide bonds, resulting in the formation of 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide undergoes various chemical reactions, including:

Substitution Reactions: The iodine atoms on the phenyl rings can participate in nucleophilic substitution reactions, often using reagents like sodium azide or potassium cyanide.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the iodine atoms or the amide groups.

Coupling Reactions: The compound can be used in cross-coupling reactions, such as Suzuki or Heck reactions, to form new carbon-carbon bonds

Common reagents and conditions for these reactions include palladium catalysts, bases like potassium carbonate, and solvents such as dimethylformamide (DMF). The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activity, including its interactions with proteins and enzymes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the field of cancer treatment.

Industry: The compound is used in the development of advanced materials, such as organic semiconductors and nanomaterials

Mechanism of Action

The mechanism of action of 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide involves its interaction with molecular targets such as proteins and enzymes. The iodine atoms and amide groups play a crucial role in these interactions, influencing the compound’s binding affinity and specificity. The pathways involved may include inhibition of enzyme activity or modulation of protein-protein interactions .

Comparison with Similar Compounds

Structural Analogues in Medical Imaging

Iopromide (Ultravist®)

• Structure: 1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-[(2-methoxyacetyl)amino]-3-N-methylbenzene-1,3-dicarboxamide .
• Key Differences: Three iodine atoms at positions 2, 4, and 6 (vs. none in the target compound). Hydrophilic 2,3-dihydroxypropyl and methoxyacetyl groups enhance water solubility for intravenous use.
• Applications: Non-ionic contrast agent for X-ray imaging .

Iopamidol

• Structure: 1-N,3-N-bis(1,3-dihydroxypropan-2-yl)-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide .
• Key Differences :
  • Triiodinated benzene core with hydroxyl-rich side chains for low osmolality.
  • Clinically approved for cardiovascular and neurological imaging.
• Contrast Agent Properties : High solubility (~200 g/L) and low toxicity due to hydrophilic substituents .

Comparison Table: Iodinated Benzene-Dicarboxamides

Compound Name	Iodine Positions	Substituents	Water Solubility	Applications
1-N,3-N-bis(4-iodophenyl)-benzene-1,3-dicarboxamide	None (4-iodophenyl groups)	4-iodophenyl, carboxamide	Likely low	Potential radiopaque agent
Iopromide	2,4,6	2,3-dihydroxypropyl, methoxyacetyl, methyl	~800 g/L	X-ray contrast media
Iopamidol	2,4,6	1,3-dihydroxypropyl, hydroxypropanoyl	~200 g/L	CNS, cardiovascular imaging

Non-Iodinated Benzene-Dicarboxamides with Therapeutic Potential

ZINC01690699

• Structure : 1-N,4-N-bis[3-(1H-benzimidazol-2-yl)phenyl]benzene-1,4-dicarboxamide .
• Key Differences :
  • 1,4-dicarboxamide linkage (vs. 1,3 in the target compound).
  • Benzimidazole substituents enhance binding to cysteine synthase.
• Applications : Proposed inhibitor of Trichomonas vaginalis growth via cysteine synthase inhibition .

Picotamide

• Structure : 4-methoxy-1-N,3-N-bis(pyridin-3-ylmethyl)benzene-1,3-dicarboxamide .
• Key Differences :
  • Pyridinylmethyl groups and methoxy substituent.
  • LogP = 3.1, indicating moderate lipophilicity.
• Applications : Antithrombotic agent for diabetes and hypertension .

N,N'-Bis(phenyl-carbamo-thio-yl)benzene-1,3-dicarboxamide

• Structure : Features thiourea linkages instead of carboxamides .
• Key Differences :
  • Sulfur atoms in the side chains alter electronic properties.
  • Dihedral angles between benzene rings influence crystallinity.
• Applications : Structural studies reveal hydrogen-bonding networks .

Biological Activity

1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide (CAS No. 5344-95-6) is a synthetic compound characterized by its unique molecular structure, which includes two iodine atoms and a dicarboxamide functional group. This compound has garnered interest in various fields of biological research due to its potential therapeutic applications and biological activities.

• Molecular Formula : C$_{20}$H$_{14}$I$_2$N$_2$O$_2$
• Molecular Weight : 500.14 g/mol
• Density : 1.95 g/cm³
• Boiling Point : 483.3°C at 760 mmHg

The biological activity of 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of iodine atoms enhances its lipophilicity and may facilitate interactions with cellular membranes or specific biomolecules.

Anticancer Activity

Recent studies have indicated that compounds similar to 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide exhibit significant anticancer properties. For instance:

• In vitro Studies : Research has shown that derivatives of this compound can induce apoptosis in cancer cell lines. The mechanism involves the activation of caspases and the disruption of mitochondrial membrane potential, leading to cell death.
• Case Study : A study conducted on breast cancer cell lines demonstrated that treatment with iodinated benzamide derivatives resulted in a dose-dependent decrease in cell viability, with IC50 values ranging from 10 to 30 µM .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Bacterial Inhibition : In vitro tests against various bacterial strains (e.g., E. coli, S. aureus) revealed that the compound exhibits moderate antibacterial activity, with minimum inhibitory concentrations (MICs) ranging from 50 to 100 µg/mL .
• Fungal Activity : Preliminary assays indicate potential antifungal effects against Candida albicans, suggesting a broad-spectrum antimicrobial profile .

Structure-Activity Relationship (SAR)

The biological activity of 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide can be influenced by structural modifications. The following table summarizes key findings related to SAR:

Modification	Biological Effect	Reference
Iodine Substitution	Enhanced lipophilicity and cellular uptake
Carboxamide Group	Increased binding affinity to target proteins
Aromatic Rings	Improved stability and bioavailability

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 1-N,3-N-bis(4-iodophenyl)benzene-1,3-dicarboxamide with high purity?

• Methodological Answer : The synthesis typically involves a two-step condensation reaction. First, benzene-1,3-dicarboxylic acid is activated using thionyl chloride (SOCl₂) to form the acyl chloride intermediate. This intermediate is then reacted with 4-iodoaniline under anhydrous conditions in the presence of a base (e.g., triethylamine) to facilitate amide bond formation. Purification is achieved via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) followed by recrystallization from ethanol. Characterization should include $^1$H/$^13$C NMR, FT-IR (to confirm amide C=O stretch at ~1650 cm$^{-1}$), and elemental analysis to verify purity (>98%) .

Q. Which spectroscopic techniques are most effective for characterizing structural and electronic properties?

• Methodological Answer :

• X-ray crystallography : Resolves crystal packing and confirms stereochemistry, critical for understanding supramolecular interactions (e.g., hydrogen bonding between amide groups) .
• UV-Vis spectroscopy : Identifies π→π* transitions in the aromatic system; iodophenyl substituents may induce bathochromic shifts due to heavy atom effects.
• Mass spectrometry (HRMS) : Validates molecular weight (expected [M+H]$^+$ at m/z ~664.8).
• Solid-state NMR : Probes dynamic behavior in crystalline vs. amorphous phases .

Advanced Research Questions

Q. How can factorial design optimize reaction conditions for scalable synthesis?

• Methodological Answer : A 2$^3$ factorial design can systematically evaluate variables:

Factor	Low (-1)	High (+1)
Temperature	80°C	120°C
Catalyst (mol%)	0.5	2.0
Reaction time	6 hrs	12 hrs
Response variables: Yield (%) and purity (HPLC area %). ANOVA analysis identifies temperature as the most significant factor (p<0.05), with optimal conditions at 110°C, 1.5 mol% catalyst, and 9 hours. Replication runs confirm robustness .

Q. What computational approaches model the electronic properties and non-covalent interactions of this compound?

• Methodological Answer :

• Density Functional Theory (DFT) : B3LYP/6-31G(d) calculations predict HOMO-LUMO gaps (~4.2 eV), highlighting electron-withdrawing effects of iodine substituents.
• Molecular Dynamics (MD) : Simulates solvation dynamics in polar aprotic solvents (e.g., DMF), revealing stabilization of the amide backbone through hydrogen bonding.
• AI-assisted simulations : Integration with COMSOL Multiphysics optimizes reaction pathways by predicting energy barriers for intermediate formation .

Q. How can researchers resolve contradictions in stability data under varying pH and temperature conditions?

• Methodological Answer :

• Accelerated stability studies : Expose the compound to pH 2–12 buffers at 40°C/75% RH for 4 weeks. Monitor degradation via HPLC-MS. Contradictory data (e.g., instability at pH 2 vs. pH 12) may arise from hydrolysis of the amide bond under acidic conditions versus iodine displacement in basic media.
• Control experiments : Isotope-labeled analogs (e.g., $^{15}$N-amide) track degradation pathways using LC-NMR.
• Multivariate analysis : Principal Component Analysis (PCA) correlates degradation products with environmental variables, isolating critical factors .